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Abstract

This technical guide provides a comprehensive overview of 2-(5-Oxazolyl)benzoic acid, a
heterocyclic carboxylic acid with significant potential as a building block in organic synthesis,
particularly in the fields of medicinal chemistry and materials science. While specific
experimental data for this compound is limited in publicly available literature, this document
consolidates information from analogous structures and established synthetic methodologies to
offer a detailed perspective on its synthesis, characterization, and potential applications. The
guide includes proposed synthetic routes, predicted spectroscopic data, and a discussion of its
utility in the development of novel molecular entities.

Introduction

Oxazole derivatives are a critical class of five-membered heterocyclic compounds renowned for
their wide-ranging biological activities.[1][2] The oxazole ring serves as a versatile scaffold in
numerous pharmaceuticals and natural products.[3] When incorporated into a benzoic acid
framework, specifically as 2-(5-Oxazolyl)benzoic acid, the resulting molecule presents a
unique combination of functionalities: a carboxylic acid amenable to various coupling reactions
and an oxazole ring that can participate in diverse chemical transformations and biological
interactions. This bifunctional nature makes it a valuable intermediate for creating complex
molecular architectures with potential applications in drug discovery and materials science.[3]

[4]
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Chemical and Physical Properties

Below is a summary of the known and predicted properties of 2-(5-Oxazolyl)benzoic acid.

Property Value Reference
IUPAC Name 2-(oxazol-5-yl)benzoic acid [5]
CAS Number 169508-94-5 [5]
Molecular Formula C10H7NOs [5]
Molecular Weight 189.17 g/mol [5]

Predicted: White to off-white
Appearance

solid
Predicted: Soluble in polar
Solubility organic solvents (e.g., DMSO,
DMF, Methanol)
Purity (Typical) 97% [5]

Synthesis of 2-(5-Oxazolyl)benzoic Acid

While a specific, detailed experimental protocol for the synthesis of 2-(5-Oxazolyl)benzoic
acid is not readily available in the literature, a plausible synthetic route can be proposed based
on established methods for oxazole synthesis. One of the most common methods for
constructing the oxazole ring is the Robinson-Gabriel synthesis and its variations, which involve
the cyclodehydration of an a-acylamino ketone.[6]

A potential synthetic pathway starting from 2-cyanobenzoic acid is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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